N-(benzo[d]thiazol-2-yl)-2-(2-((2,5-dimethylbenzyl)thio)thiazol-4-yl)acetamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-[2-[(2,5-dimethylphenyl)methylsulfanyl]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C21H19N3OS3/c1-13-7-8-14(2)15(9-13)11-26-21-22-16(12-27-21)10-19(25)24-20-23-17-5-3-4-6-18(17)28-20/h3-9,12H,10-11H2,1-2H3,(H,23,24,25)
• InChI Key: GUXPSLMGLWYEGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CSC2=NC(=CS2)CC(=O)NC3=NC4=CC=CC=C4S3
• Molecular Formula: C21H19N3OS3
• Molecular Weight: 425.6 g/mol

Description

N-(benzo[d]thiazol-2-yl)-2-(2-((2,5-dimethylbenzyl)thio)thiazol-4-yl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas, including medicine, agriculture, and environmental science. This compound is synthesized using a specific method that involves the reaction of different chemical reagents.

Scientific Research Applications

N-(benzo[d]thiazol-2-yl)-2-(2-((2,5-dimethylbenzyl)thio)thiazol-4-yl)acetamide has several potential applications in scientific research. One of the primary applications of this compound is in the field of medicine, where it has shown promising results as an anti-cancer agent. Studies have shown that N-(benzo[d]thiazol-2-yl)-2-(2-((2,5-dimethylbenzyl)thio)thiazol-4-yl)acetamide inhibits the growth of cancer cells by inducing apoptosis, a process of programmed cell death. This compound has also shown potential as an anti-inflammatory agent, with studies indicating that it can reduce inflammation in various tissues.

Mechanism of Action

The mechanism of action of N-(benzo[d]thiazol-2-yl)-2-(2-((2,5-dimethylbenzyl)thio)thiazol-4-yl)acetamide is not yet fully understood. However, studies have suggested that this compound works by inhibiting specific enzymes and signaling pathways that are involved in cancer cell growth and inflammation. It is believed that N-(benzo[d]thiazol-2-yl)-2-(2-((2,5-dimethylbenzyl)thio)thiazol-4-yl)acetamide induces apoptosis in cancer cells by activating the caspase pathway, which is responsible for programmed cell death.
Biochemical and Physiological Effects:
N-(benzo[d]thiazol-2-yl)-2-(2-((2,5-dimethylbenzyl)thio)thiazol-4-yl)acetamide has several biochemical and physiological effects. Studies have shown that this compound can reduce the expression of specific proteins that are involved in cancer cell growth, such as cyclin D1 and Bcl-2. It has also been shown to reduce the production of inflammatory cytokines, such as TNF-α and IL-6, which are involved in the inflammatory response. Additionally, N-(benzo[d]thiazol-2-yl)-2-(2-((2,5-dimethylbenzyl)thio)thiazol-4-yl)acetamide has been shown to have antioxidant properties, which can protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(benzo[d]thiazol-2-yl)-2-(2-((2,5-dimethylbenzyl)thio)thiazol-4-yl)acetamide is its potential as an anti-cancer and anti-inflammatory agent. This compound has shown promising results in pre-clinical studies, indicating that it may be a viable option for the treatment of various diseases. However, there are also limitations to using this compound in lab experiments. One of the main limitations is its low solubility in water, which can make it difficult to administer in in vivo studies. Additionally, more research is needed to fully understand the mechanism of action and potential side effects of N-(benzo[d]thiazol-2-yl)-2-(2-((2,5-dimethylbenzyl)thio)thiazol-4-yl)acetamide.

Future Directions

There are several future directions for the research and development of N-(benzo[d]thiazol-2-yl)-2-(2-((2,5-dimethylbenzyl)thio)thiazol-4-yl)acetamide. One potential direction is to optimize the synthesis method to improve the yield and purity of the compound. This would make it more cost-effective and efficient for use in lab experiments. Additionally, more research is needed to fully understand the mechanism of action and potential side effects of N-(benzo[d]thiazol-2-yl)-2-(2-((2,5-dimethylbenzyl)thio)thiazol-4-yl)acetamide. This would help to determine the safety and efficacy of the compound in clinical trials. Finally, future research could explore the potential applications of N-(benzo[d]thiazol-2-yl)-2-(2-((2,5-dimethylbenzyl)thio)thiazol-4-yl)acetamide in other areas, such as agriculture and environmental science.

Synthesis Methods

The synthesis of N-(benzo[d]thiazol-2-yl)-2-(2-((2,5-dimethylbenzyl)thio)thiazol-4-yl)acetamide involves the reaction of various chemical reagents, including benzo[d]thiazol-2-amine, 2-((2,5-dimethylbenzyl)thio)thiazol-4-carboxylic acid, and acetic anhydride. The reaction is carried out under specific conditions, including a controlled temperature and pH, to ensure the formation of the desired compound. This synthesis method has been optimized to achieve high yields of N-(benzo[d]thiazol-2-yl)-2-(2-((2,5-dimethylbenzyl)thio)thiazol-4-yl)acetamide, making it a cost-effective and efficient process.